2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine

• IUPAC Name: 2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C15H14BrN5/c1-10-13(9-18-21(10)2)19-14-7-8-17-15(20-14)11-3-5-12(16)6-4-11/h3-9H,1-2H3,(H,17,19,20)
• InChI Key: FYTRGNQESFNKCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)NC2=NC(=NC=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C15H14BrN5
• Molecular Weight: 344.21 g/mol

Description

2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine involves its binding to specific targets such as enzymes and receptors. It has been reported to inhibit the activity of certain enzymes such as tyrosine kinases and phosphodiesterases, which are involved in various cellular processes. It also acts as an antagonist at certain receptors such as adenosine receptors and serotonin receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine have been studied extensively in vitro and in vivo. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic activities, making it a potential candidate for the treatment of various diseases such as cancer and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine in lab experiments is its potency and selectivity towards certain targets. However, its limitations include its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine. These include its further characterization of its mechanism of action, its optimization for drug development, and its potential applications in other fields such as material science and catalysis.
In conclusion, 2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine is a promising compound that has been extensively studied for its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine involves the reaction of 4-amino-2-(4-bromophenyl)pyrimidine with 1,5-dimethyl-4-(pyrazol-4-yl)pyridin-2-one in the presence of a suitable catalyst. This method has been reported to yield a high purity product with good yields.

Scientific Research Applications

2-(4-bromophenyl)-N-(1,5-dimethylpyrazol-4-yl)pyrimidin-4-amine has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been reported to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug development.